Cas no 1822831-09-3 (1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol)

• Product Name: 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol
• CAS No: 1822831-09-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6313100
• PubChem ID: 12522301
• Update Time: 2025-10-28

1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol
• SCHEMBL13299010
• 1822831-09-3
• EN300-1085774

• Inchi： 1S/C10H12O2/c11-6-9-8-4-2-1-3-7(8)5-10(9)12/h1-4,9-12H,5-6H2
• InChI Key： RCGUUXSJFPLVHJ-UHFFFAOYSA-N
• SMILES： OC1CC2C=CC=CC=2C1CO

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol

1-(Hydroxymethyl)-2,3-Dihydro-1H-Inden-2-Ol: A Comprehensive Overview

1-(Hydroxymethyl)-2,3-Dihydro-1H-Inden-2-Ol (CAS No. 1822831-09-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as hydroxymethyl dihydroindenol, belongs to the class of indene derivatives, which are known for their diverse applications and intriguing chemical properties. The molecule consists of a dihydroindene ring system with a hydroxymethyl group attached at the 1-position and a hydroxyl group at the 2-position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical transformations and biological interactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol. One of the most notable approaches involves the use of catalytic asymmetric hydrogenation, which allows for the selective formation of the dihydroindene ring system with high enantioselectivity. This method has been extensively studied in academic and industrial settings due to its potential in producing chiral building blocks for drug discovery. For instance, researchers at the University of California have demonstrated that this compound can serve as a key intermediate in the synthesis of complex natural products, such as certain alkaloids and terpenoids.

The structural uniqueness of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol lies in its ability to undergo multiple types of chemical reactions. The hydroxymethyl group can act as both a nucleophile and an electrophile depending on the reaction conditions, while the hydroxyl group provides opportunities for functionalization through esterification or etherification. These properties make it an ideal candidate for exploring multicomponent reactions, such as the Ugi reaction or Passerini reaction, which are widely used in combinatorial chemistry.

In terms of biological activity, recent studies have highlighted the potential of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol as a lead compound for drug development. Preclinical experiments conducted at Stanford University have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Furthermore, its ability to modulate cellular signaling pathways suggests that it could be developed into a therapeutic agent for treating diseases such as neurodegenerative disorders or inflammatory conditions.

The application of 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Researchers at MIT have explored its potential as a building block for constructing π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to form stable charge transfer complexes has been particularly advantageous in this context.

From an environmental perspective, there is growing interest in utilizing 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-ol as part of sustainable chemical processes. Its synthesis from renewable feedstocks aligns with the principles of green chemistry, offering a pathway toward reducing reliance on fossil fuel-derived raw materials. For example, researchers at Imperial College London have developed a bio-based route to this compound using genetically engineered microorganisms capable of producing indene derivatives directly from biomass.

In conclusion, 1-(hydroxymethyl)-2,3-dihydro-1H-inden-2-Ol (CAS No. 1822831-09-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse chemical reactivity and biological activity, while its synthesis from sustainable sources underscores its role in advancing green chemistry practices. As research continues to uncover new applications and insights into this compound's properties, it is poised to become an indispensable tool in both academic and industrial settings.